3-(7-bromo-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile

• IUPAC Name: 3-(7-bromo-3-oxo-5H-1,4-benzoxazepin-4-yl)benzonitrile
• InChI: InChI=1S/C16H11BrN2O2/c17-13-4-5-15-12(7-13)9-19(16(20)10-21-15)14-3-1-2-11(6-14)8-18/h1-7H,9-10H2
• InChI Key: LOLQRQZPIFKQBN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Br)OCC(=O)N1C3=CC=CC(=C3)C#N
• Molecular Formula: C16H11BrN2O2
• Molecular Weight: 343.17 g/mol

Description

3-(7-bromo-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile, also known as 7-bromo-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl benzoate, is a synthetic form of an organic compound belonging to the benzoxazepin family. It is an important intermediate in the synthesis of drugs, such as those used for the treatment of depression, anxiety, and schizophrenia. It is a commonly used compound in the laboratory setting and has a wide range of applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Reactions

• Heterocyclic Chemistry : The study of nitrogen heterocycles has explored reactions of phthalimidin-2-ylacetic acid derivatives leading to isoindolobenzazepines and related compounds. This research area delves into the synthesis of complex heterocyclic structures, which are significant in developing new materials and pharmaceuticals (Scartoni et al., 1979).

• Organic Synthesis : Practical synthesis methods for creating orally active compounds, such as CCR5 antagonists, involve intermediates similar to the compound of interest. These synthesis strategies are crucial for advancing drug development and discovering new therapeutic agents (Ikemoto et al., 2005).

• Pharmacological Research : Research into benzoxazepine derivatives for potential pharmacological applications, including kinase inhibitors and antipsychotic agents, highlights the importance of these compounds in medicinal chemistry. The development of scalable synthesis methods for benzoxazepine cores is critical for producing drugs more efficiently and cost-effectively (Naganathan et al., 2015).

• Heterocyclic Derivatives Synthesis : The creation of phthalazinone derivatives and other heterocyclic compounds from key intermediates showcases the versatility of benzoxazepine-related compounds in synthesizing a wide range of chemical entities. These compounds have potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science (Mahmoud et al., 2012).